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Compound of Interest

Compound Name: PSB-1434

Cat. No.: B12362949 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides essential guidance on the proper disposal

procedures for PSB-1434 (CAS: 1619884-65-9), a compound identified as harmful if swallowed

and very toxic to aquatic life with long-lasting effects.[1]

Adherence to these procedures is critical for minimizing risks and complying with safety

regulations.

Immediate Safety and Handling
Before handling PSB-1434, it is crucial to be familiar with its hazard profile. The compound is

classified as an acute oral toxicant and poses a significant threat to aquatic ecosystems.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.

Handling Precautions:

Avoid inhalation of dust or aerosols.[1]

Prevent contact with skin and eyes.[1]

Do not eat, drink, or smoke in areas where PSB-1434 is handled.[1]
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Ensure adequate ventilation in the workspace.

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to contain the substance

and prevent environmental release.

Step-by-Step Spill Cleanup:

Evacuate and Ventilate: If a significant spill occurs, evacuate non-essential personnel from

the immediate area and ensure adequate ventilation.

Containment: Prevent the spill from spreading and entering drains or water courses.[1]

Absorption: For liquid spills, use an inert, non-combustible absorbent material such as sand,

diatomaceous earth, or universal binders to soak up the substance.[1]

Collection: Carefully collect the absorbed material and any contaminated soil or surfaces into

a clearly labeled, sealed container for hazardous waste.

Decontamination: Clean the spill area thoroughly with a suitable solvent, such as alcohol,

and collect the decontamination materials for disposal as hazardous waste.[1]

Report: Report the spill to the laboratory supervisor or safety officer.

Disposal Procedures
The primary and mandatory disposal method for PSB-1434 and any contaminated materials is

through an approved and licensed hazardous waste disposal facility. Under no circumstances

should PSB-1434 be disposed of down the drain or in regular trash.

Waste Segregation and Storage:

Waste Container: All waste containing PSB-1434, including unused product, contaminated

labware (e.g., pipette tips, vials), and spill cleanup materials, must be collected in a

designated, leak-proof, and clearly labeled hazardous waste container.
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Labeling: The container must be labeled with "Hazardous Waste," the name "PSB-1434,"

and the associated hazards (e.g., "Toxic," "Hazardous to the Aquatic Environment").

Storage: Store the sealed waste container in a cool, well-ventilated, and designated

hazardous waste accumulation area, away from incompatible materials such as strong acids,

alkalis, and oxidizing agents.[1]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for the pickup and proper disposal of the

hazardous waste container. Follow all institutional and local regulations for hazardous waste

disposal.

Quantitative Data Summary
Property Value Source

CAS Number 1619884-65-9 [1]

Molecular Formula C14H9F2N3O [1]

Molecular Weight 273.24 [1]

Hazard Class

Acute toxicity, Oral (Category

4), Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)

[1]

Experimental Workflow Diagrams
The following diagrams illustrate the logical flow for handling and disposing of PSB-1434.
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Caption: Workflow for the safe handling of PSB-1434 during experimental procedures.
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Caption: Step-by-step procedure for the proper disposal of PSB-1434 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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